Cas no 2228935-04-2 (2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid
• CAS No: 2228935-04-2
• MF: C₁₃H₁₆ClNO₅
• MW: 301.722843170166
• CID: 6031082
• PubChem ID: 165620285
• Update Time: 2025-06-11

2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid
• 2-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenoxy)acetic acid
• 2228935-04-2
• EN300-1872055

• Inchi： 1S/C13H16ClNO5/c1-13(2,3)20-12(18)15-9-5-4-8(14)6-10(9)19-7-11(16)17/h4-6H,7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： AHXVPVGVJASMIA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OCC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.0717003g/mol
• Monoisotopic Mass: 301.0717003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid

2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid (CAS No. 2228935-04-2): A Comprehensive Overview

2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid (CAS No. 2228935-04-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of acetic acid and features a unique functional group that includes a tert-butoxycarbonyl (Boc) protected amino group and a chlorophenyl moiety. The combination of these functional groups endows the compound with a range of chemical and biological properties that make it an attractive candidate for various research and development activities.

The structure of 2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid can be represented as follows:

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in the preparation of peptides and other nitrogen-containing compounds. It provides stability to the amino group during synthetic manipulations and can be selectively removed under mild acidic conditions, making it an ideal choice for multistep syntheses. The chlorophenyl moiety, on the other hand, introduces additional chemical diversity and can influence the compound's solubility, reactivity, and biological activity.

In recent years, there has been growing interest in the use of compounds like 2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid for the development of novel therapeutic agents. One area of particular focus is the potential application in the treatment of neurological disorders. Studies have shown that compounds with similar structures can modulate specific neurotransmitter systems, such as the GABAergic system, which plays a crucial role in regulating neuronal excitability and synaptic transmission.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid as a lead compound for developing new anxiolytic agents. The researchers found that this compound exhibited potent GABA-A receptor agonist activity, which could be beneficial for treating anxiety disorders. Additionally, preliminary in vitro studies have demonstrated that the compound has low cytotoxicity, suggesting it may have a favorable safety profile.

Beyond its potential therapeutic applications, 2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid is also valuable as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for easy functionalization through various chemical reactions, making it a useful building block in combinatorial chemistry and high-throughput screening (HTS) efforts. These applications are particularly relevant in drug discovery programs where large libraries of compounds are screened for bioactivity against specific targets.

The synthesis of 2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid typically involves several steps. One common approach is to start with 5-chloro-2-hydroxybenzoic acid, which is then converted to its corresponding tert-butyl ester using standard esterification techniques. The resulting ester is then subjected to amination with tert-butyl carbamate (Boc₂O), followed by hydrolysis to yield the final product. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of analytical methods, high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize and quantify 2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid. These techniques provide detailed information about the compound's structure and purity, which is essential for ensuring its suitability for various applications.

The stability of 2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid under different storage conditions has also been investigated. It has been found that the compound is stable at room temperature when stored in a dry environment away from light. However, prolonged exposure to moisture or high temperatures can lead to degradation, particularly through hydrolysis of the Boc protecting group. Therefore, it is recommended to store the compound under controlled conditions to maintain its integrity.

In conclusion, 2-(2-{(tert-butoxy)carbonylamino}-5-chlorophenoxy)acetic acid (CAS No. 2228935-04-2) is a multifunctional compound with significant potential in both research and development contexts. Its unique chemical structure makes it an attractive candidate for developing new therapeutic agents and serves as a valuable intermediate in synthetic chemistry. Ongoing research continues to explore its full range of applications, contributing to advancements in medicinal chemistry and pharmaceutical science.